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Compound of Interest

Compound Name: 1,1,2-Trichloropropane

Cat. No.: B166545

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,1,2-
trichloropropane in aqueous and organic solvents. Due to a notable lack of specific
guantitative solubility data for 1,1,2-trichloropropane in publicly available literature, this
document presents qualitative information for the target compound and quantitative data for its
close isomer, 1,2,3-trichloropropane, to offer a comparative perspective. A detailed
experimental protocol for determining water solubility is also provided, alongside a logical
workflow for solubility assessment.

Core Concepts in Solubility

1,1,2-Trichloropropane is a chlorinated hydrocarbon, and its solubility is governed by its
molecular structure. The presence of three chlorine atoms induces polarity, yet the propane
backbone retains a nonpolar character. This dual nature results in limited solubility in water and
higher solubility in various organic solvents.[1] Generally, it is considered insoluble in water but
soluble in organic solvents such as alcohols, ethers, and chloroform.[1][2]

Quantitative Solubility Data

Exhaustive searches for quantitative solubility data for 1,1,2-trichloropropane did not yield
specific numerical values. However, data for the isomeric compound 1,2,3-trichloropropane is
available and presented here for comparative purposes. It is crucial to note that while these
compounds are structurally similar, their solubility profiles may differ.
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Table 1: Quantitative Solubility of 1,2,3-Trichloropropane in Water

Solvent Temperature (°C) Solubility (g/L)

Water 25 1.75

Source: Data for 1,2,3-trichloropropane, presented as a proxy for 1,1,2-trichloropropane.

Table 2: Qualitative Solubility of 1,1,2-Trichloropropane in Organic Solvents

Solvent Solubility Description
Methanol Soluble
Ethanol Soluble
Diethyl Ether Soluble
Chloroform Soluble

Note: The term "soluble" indicates miscibility, but specific quantitative values at given
temperatures are not readily available in the reviewed literature.

Experimental Protocol: Determination of Water
Solubility (Adapted from OECD Guideline 105)

The following protocol outlines a standard laboratory procedure for determining the water
solubility of a substance like 1,1,2-trichloropropane.

Principle:

The "flask method" is suitable for substances with solubilities above 10 mg/L. It involves
dissolving the test substance in water at a temperature slightly above the test temperature,
followed by cooling to the test temperature and allowing it to equilibrate. The concentration of
the substance in the aqueous solution is then determined.

Apparatus:
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o Constant temperature bath

o Erlenmeyer flasks with stoppers
e Analytical balance

o Centrifuge (optional)

e Analytical instrumentation for concentration measurement (e.g., Gas Chromatography with a
suitable detector)

Procedure:
e Preparation of Saturated Solution:

o Add an excess amount of 1,1,2-trichloropropane to a series of Erlenmeyer flasks
containing deionized water.

o Stopper the flasks and agitate them in a constant temperature bath set at a temperature
slightly above the desired test temperature (e.g., 30°C for a 25°C test) for a sufficient
period to achieve equilibrium (typically 24-48 hours).

o After the initial agitation, transfer the flasks to a constant temperature bath set at the
precise test temperature (e.g., 25°C) and allow them to equilibrate for at least 24 hours
without agitation.

o Sample Collection and Preparation:

o Carefully withdraw an aliquot of the supernatant aqueous phase from each flask, ensuring
no undissolved particles are transferred.

o If necessary, centrifuge the samples to separate any suspended micro-droplets or solid
particles.

e Analysis:

o Determine the concentration of 1,1,2-trichloropropane in the aqueous samples using a
validated analytical method, such as Gas Chromatography-Mass Spectrometry (GC-MS)
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or Gas Chromatography with Electron Capture Detection (GC-ECD).

o Prepare a calibration curve using standards of known concentrations of 1,1,2-
trichloropropane in a suitable solvent.

o Data Reporting:

o The solubility is reported as the average concentration from at least three replicate flasks,
expressed in g/L or mg/L, along with the test temperature and the analytical method used.

Visualization of Experimental and Logical
Workflows

The following diagrams illustrate the key processes involved in solubility determination and
assessment.

Experimental Workflow for Water Solubility Determination

Preparation of Saturated Solution Sample Collection Analysis Data Reporting

Add excess 1,1,2-Trichloropropane to water Withdraw aqueous supernatant

| Prepare calibration standards Calculate average so\ublllty cluster_prep

Centrifuge (if necessary)

Agitate at elevated temperature (e.g., 30°C)

Equilibrate at test temperature (e.g., 25°C) Determine concentration cluster_analysis

Analyze samples via GC Report value, temperature, and method cluster_sampling

cluster_reporting

Click to download full resolution via product page

Caption: Workflow for determining the water solubility of a compound.
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Logical Relationship in Solubility Assessment

1,1,2-Trichloropropane
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Caption: Factors influencing the solubility of 1,1,2-trichloropropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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